Cas no 2034233-24-2 (N-(5-cyclopropylpyridin-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide)

• Product name: N-(5-cyclopropylpyridin-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 2034233-24-2
• MF: C₁₉H₁₉F₃N₂O
• MW: 348.362175226212
• CID: 6334461
• PubChem ID: 122246859

N-(5-cyclopropylpyridin-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide
• 2034233-24-2
• N-[(5-cyclopropylpyridin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide
• AKOS032469620
• F6573-4775

• Inchi： 1S/C19H19F3N2O/c20-19(21,22)17-6-1-13(2-7-17)3-8-18(25)24-11-14-9-16(12-23-10-14)15-4-5-15/h1-2,6-7,9-10,12,15H,3-5,8,11H2,(H,24,25)
• InChI Key： GQYVRMOTFNHERB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCC1=CN=CC(=C1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 348.14494772g/mol
• Monoisotopic Mass: 348.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-3-4-(trifluoromethyl)phenylpropanamide

N-(5-Cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide: A Comprehensive Overview

The compound with CAS No 2034233-24-2, commonly referred to as N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropylpyridine moiety and a trifluoromethyl-substituted phenyl group, making it a prime candidate for various applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide in modulating key biological pathways, particularly in the context of neurodegenerative diseases and cancer therapy. The cyclopropylpyridine ring system is known for its ability to interact with specific protein targets, while the trifluoromethyl group enhances the molecule's stability and bioavailability. These properties make the compound a valuable tool in the development of novel therapeutic agents.

From a synthetic perspective, the construction of N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The integration of these steps ensures high yields and excellent purity, which are critical for both research and industrial applications. Researchers have also explored alternative synthetic routes to optimize the production process, further underscoring the compound's importance in chemical synthesis.

In terms of applications, N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide has shown promise in enhancing the performance of electronic materials, particularly in the development of advanced polymers and organic semiconductors. Its unique electronic properties, derived from the conjugated system of the pyridine ring and the trifluoromethyl substituent, make it an ideal candidate for use in flexible electronics and optoelectronic devices.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide, providing insights into its interaction with biological systems at the molecular level. These studies have revealed potential binding modes with key enzymes and receptors, paving the way for further exploration in drug design.

As research into N-(5-cyclopropylpyridin-3-yl)methyl-3-(4-trifluoromethyl)phenylpropanamide continues to evolve, its role as a versatile building block in organic synthesis is becoming increasingly evident. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic and industrial settings. With ongoing advancements in synthetic methods and computational tools, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.